Cas no 50868-74-1 (3-Methoxy-2-methylacetanilide)

• Product Name: 3-Methoxy-2-methylacetanilide
• CAS No: 50868-74-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD09038605
• CID: 55889
• PubChem ID: 12713819
• Update Time: 2025-10-24

3-Methoxy-2-methylacetanilide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxy-2-methylphenyl)acetamide
• 2'-METHYL-3'-METHOXYACETANILIDE
• 3-Methoxy-2-methylac
• 3-Methoxy-2-methylacetanilide
• 2-Acetamino-6-methoxy-toluol
• Ethyl7-chloro-4-hydroxy-3-quinolinecarboxylate
• AMY6998
• DTXSID90507735
• AKOS006330405
• Acetamide, N-(3-methoxy-2-methylphenyl)-
• FT-0767624
• A850055
• 50868-74-1
• J-509953
• 2-METHYL-3-METHOXYACETANILIDE
• F18126
• SCHEMBL1141399

• MDL： MFCD09038605
• Inchi： 1S/C10H13NO2/c1-7-9(11-8(2)12)5-4-6-10(7)13-3/h4-6H,1-3H3,(H,11,12)
• InChI Key： KBZPZOAJAWIYDL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)NC(C)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 319.869°C at 760 mmHg
• Flash Point: 147.252°C
• Refractive Index: 1.552
• PSA: 38.33000
• LogP: 2.03500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 3-Methoxy-2-methylacetanilide

Research Brief on 3-Methoxy-2-methylacetanilide (CAS: 50868-74-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Methoxy-2-methylacetanilide (CAS: 50868-74-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief consolidates the latest findings on this compound, highlighting its applications, mechanisms of action, and future research directions.

Recent investigations into 3-Methoxy-2-methylacetanilide have focused on its structural properties and reactivity, which make it a versatile building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, where it served as a precursor for the development of compounds with enhanced selectivity for cyclooxygenase-2 (COX-2) inhibition. The study reported a 40% improvement in yield compared to traditional methods, underscoring the compound's potential in drug development.

In addition to its synthetic applications, 3-Methoxy-2-methylacetanilide has been investigated for its biological activity. A 2022 paper in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit moderate antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

Another area of interest is the compound's role in chemical biology. A recent preprint (2023) on bioRxiv explored its use as a probe to study protein-ligand interactions. The study utilized 3-Methoxy-2-methylacetanilide derivatives labeled with fluorescent tags to visualize binding events in real-time, providing insights into the dynamics of molecular recognition. This approach could pave the way for new diagnostic tools and targeted therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-Methoxy-2-methylacetanilide-based compounds. A 2023 review in Expert Opinion on Drug Discovery highlighted the need for further studies to address issues such as metabolic stability and bioavailability. Future research directions may include structural modifications to enhance these properties and expand the compound's therapeutic potential.

In conclusion, 3-Methoxy-2-methylacetanilide (CAS: 50868-74-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its emerging biological activities make it a promising candidate for further investigation. Ongoing and future studies will likely uncover additional applications, solidifying its role in drug discovery and development.